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Compound Name: 5,6-Dihydroxyhexanoic acid

Cat. No.: B8202342

Get Quote

As a Senior Application Scientist navigating the intersection of biomass valorization and

complex natural product synthesis, I frequently encounter aliphatic diols that serve as critical

junction points in chemical workflows. 5,6-Dihydroxyhexanoic acid (DHHA) is one such highly

versatile C6 platform molecule. Terminating in a carboxylic acid and featuring a vicinal diol at

the C5-C6 positions, DHHA acts as a linchpin in both the green catalytic production of bulk

polymers and the asymmetric synthesis of high-value pharmaceuticals.

This technical guide deconstructs the structural properties, catalytic reaction mechanisms, and

validated experimental protocols associated with DHHA, providing a comprehensive framework

for researchers and drug development professionals.

Physicochemical Profiling and Structural Data
DHHA is a highly polar, flexible aliphatic chain. The presence of the terminal carboxylic acid

and the vicinal diol imparts significant hydrophilicity, making it highly soluble in aqueous and

polar organic systems. Understanding these baseline metrics is essential for designing

effective extraction and purification workflows.
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Table 1: Quantitative Physicochemical Properties of 5,6-Dihydroxyhexanoic Acid

Property Value Source / Computation

IUPAC Name 5,6-dihydroxyhexanoic acid LexiChem 2.6.6[1]

Molecular Formula C6H12O4 PubChem 2.1[1]

Molar Mass 148.16 g/mol PubChem 2.1[1]

CAS Registry Number 122804-25-5 Sigma-Aldrich[2]

XLogP3 (Partition Coefficient) -0.9 XLogP3 3.0[1]

Topological Polar Surface Area 77.8 Å² Cactvs 3.4.6.11[1]

Exact Mass 148.07355886 Da PubChem 2.1[1]

Mechanistic Role in Green Chemistry: The FDCA to
Adipic Acid Pathway
The transition from petrochemical feedstocks to bio-based alternatives relies heavily on the

catalytic transformation of 5-hydroxymethylfurfural (5-HMF) derivatives. DHHA is a critical,

transient intermediate in the hydrodehydration of 2,5-furandicarboxylic acid (FDCA) to adipic

acid (AA), a bulk monomer used in nylon-6,6 and polyurethane production[3].

Catalytic Causality: When utilizing a supported metal catalyst such as Pt/Nb₂O₅ in an aqueous

environment, the reaction temperature and catalyst particle size dictate the pathway. Optimal Pt

nanoparticles (~3.8 nm) provide the precise steric and electronic environment required to

selectively hydrogenate the furan ring, yielding tetrahydrofuran-2,5-dicarboxylic acid (THFDCA)

[3]. The acidic Nb₂O₅ support then facilitates the critical C–O bond cleavage (ring-opening) to

form DHHA[3]. Lower temperatures kinetically favor unwanted decarboxylation to furan,

whereas optimized thermal conditions drive the hydrodehydration of DHHA forward, stripping

the hydroxyl groups to yield adipic acid[3].
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Caption: Catalytic hydrodehydration of FDCA to Adipic Acid via the DHHA intermediate.

High-Value Downstream Derivatization
Beyond bulk chemicals, enantiopure DHHA derivatives are indispensable synthons in medicinal

chemistry.

Chiral δ-Lactones and Natural Products: The intermediate (−)-(5S)-ethyl 5,6-

dihydroxyhexanoate is a proven precursor for the synthesis of chiral δ-lactones[4]. These

lactones are foundational building blocks for leukotriene B4 (LTB4) and antifungal

butenolides[4]. Furthermore, the intramolecular lactonization of DHHA is a key late-stage

step in the total synthesis of antimicrobial ieodomycins[5].

Nitric Oxide (NO) Donors: The vicinal diol moiety of DHHA can be functionalized to create

potent NO donors. For instance, reacting (S)-tert-butyl 5,6-dihydroxyhexanoate with fuming

nitric acid and acetic anhydride yields (S)-tert-butyl 5,6-di(nitrooxy)hexanoate[6]. These NO-

donating compounds are pharmacologically active substances utilized in the treatment of

cardiovascular diseases, metabolic syndrome, and endothelial dysfunctions[6].

Experimental Protocol: Asymmetric Synthesis and
Lactonization Workflow
To ensure a self-validating and reproducible system, the following protocol details the synthesis

of a chiral δ-lactone from a 5-hexenoic acid precursor via a DHHA intermediate.

Step 1: Sharpless Asymmetric Dihydroxylation (SAD)
Objective: Convert 5-hexenoic acid to (S)-5,6-dihydroxyhexanoic acid with high enantiomeric

excess.

Preparation: Dissolve 5-hexenoic acid in a 1:1 mixture of tert-butanol and water.

Causality: The biphasic solvent system is non-negotiable. It partitions the osmate ester

into the organic phase and the hydrolyzed diol product into the aqueous phase, driving the

catalytic cycle forward and preventing over-oxidation.
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Catalysis: Add AD-mix-α at 0 °C. The (DHQ)₂PHAL ligand within the mix ensures strict

enantiofacial selectivity, directing the osmium tetroxide to the re-face of the terminal olefin.

Self-Validation: Monitor the reaction via TLC (KMnO₄ stain). The biphasic mixture will

transition from a distinct yellow to clear upon the complete reduction of the osmate, serving

as a visual indicator of reaction completion.

Quenching: Add a stoichiometric excess of sodium sulfite (Na₂SO₃) and stir for 1 hour at

room temperature.

Causality: Na₂SO₃ reduces the highly toxic, volatile Os(VIII) to insoluble, safe Os(IV). This

prevents product contamination and ensures operator safety during the subsequent ethyl

acetate extraction.

Step 2: Mukaiyama Lactonization
Objective: Intramolecular cyclization of DHHA to form the δ-lactone.

Activation: Dissolve the crude (S)-5,6-dihydroxyhexanoic acid in anhydrous

dichloromethane (DCM). Add triethylamine (Et₃N) and 2-chloro-1-methylpyridinium iodide

(Mukaiyama reagent)[5].

Causality: The C5-hydroxyl and C1-carboxylic acid are in close spatial proximity. The

Mukaiyama reagent selectively activates the carboxylic acid, transforming it into a highly

reactive intermediate. This allows the secondary C5-hydroxyl to attack, forming the

thermodynamically favored 6-membered δ-lactone while avoiding intermolecular

oligomerization[5][7].

Isolation: Wash the organic layer with brine, dry over Na₂SO₄, and purify via silica gel

chromatography.
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Caption: Synthetic workflow for chiral δ-lactones from 5-hexenoic acid via DHHA.

Analytical Characterization Strategies
Validating the structural integrity of DHHA and its derivatives requires orthogonal analytical

techniques:

Mass Spectrometry (LC-MS): DHHA exhibits a characteristic [M-H]⁻ ion at m/z 147 in

negative Electrospray Ionization (ESI) mode. During lactonization, monitoring for a mass

shift of -18 Da (loss of H₂O) provides real-time confirmation of cyclization.

Nuclear Magnetic Resonance (NMR): In ¹H NMR, the vicinal diol protons at C5 and C6

present as complex multiplets due to diastereotopic effects and hydrogen bonding. Upon
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successful lactonization, the C5 proton shifts significantly downfield (due to esterification),

providing a clear diagnostic handle for reaction completion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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